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Cat. No.: B1347089 Get Quote

Malonic Acid Dihydrazide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Malonic acid dihydrazide, a versatile organic compound, holds significant importance across

various scientific disciplines, including medicinal chemistry, polymer science, and organic

synthesis. Its unique chemical structure, characterized by a central methylene group flanked by

two hydrazide functionalities, imparts a range of reactive properties that enable its use as a key

building block for novel molecular architectures. This technical guide provides an in-depth

overview of the chemical properties, structure, and synthesis of malonic acid dihydrazide,

supplemented with detailed experimental protocols and graphical representations to facilitate

its application in research and development.

Chemical Properties and Structure
Malonic acid dihydrazide, also known as propanedioic acid, dihydrazide, is a white to off-

white crystalline powder.[1] Its fundamental chemical and physical properties are summarized

in the tables below.
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Identifier Value

IUPAC Name Propanedioic acid, dihydrazide

Synonyms
Malonyl hydrazide, Malonhydrazide, Malonic

dihydrazide[2][3]

CAS Number 3815-86-9[2][3]

Chemical Formula C₃H₈N₄O₂[2][3][4]

Molecular Weight 132.12 g/mol [2][3]

SMILES C(C(=O)NN)C(=O)NN[2]

InChI
InChI=1S/C3H8N4O2/c4-6-2(8)1-3(9)7-5/h1,4-

5H2,(H,6,8)(H,7,9)[2][3]

InChIKey PSIKPHJLTVSQFO-UHFFFAOYSA-N[2][3]

Physical and Chemical Properties
Property Value

Appearance White to almost white crystalline powder[1][2]

Melting Point 152-154 °C[2]

Boiling Point (Predicted) 554.0 ± 33.0 °C[2]

Density (Predicted) 1.358 ± 0.06 g/cm³[2]

pKa (Predicted) 11.88 ± 0.35[2]

Solubility Soluble in water and various organic solvents[4]

Storage 2-8°C, protect from light[2]

Molecular Structure
The structure of malonic acid dihydrazide features a flexible three-carbon backbone. The

presence of two primary amine groups and two amide functionalities makes it a versatile
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building block in organic synthesis and a potent ligand in coordination chemistry. The molecule

can exhibit keto-enol tautomerism, which can influence its reactivity and coordination behavior.

Synthesis of Malonic Acid Dihydrazide
The most common and efficient method for the synthesis of malonic acid dihydrazide
involves the reaction of a dialkyl malonate, typically diethyl malonate, with hydrazine hydrate.

Reaction Scheme
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RefluxHydrazine Hydrate
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Ethanol (Solvent)

Malonic Acid Dihydrazide
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Caption: Synthesis of Malonic Acid Dihydrazide.

Detailed Experimental Protocol
This protocol is a representative procedure based on commonly cited laboratory methods.[5][6]

Materials:

Diethyl malonate

Hydrazine hydrate (80% solution)

Absolute ethanol

Diethyl ether
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Anhydrous calcium chloride

Equipment:

Round-bottom flask with reflux condenser

Heating mantle or water bath

Stirring apparatus

Ice-water bath

Büchner funnel and flask

Desiccator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve diethyl malonate (1 equivalent) in absolute ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, slowly add hydrazine hydrate (2

equivalents) dropwise. An exothermic reaction may be observed.

Reflux: Heat the reaction mixture to reflux using a heating mantle or water bath and maintain

reflux for 4-10 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Crystallization: After the reaction is complete, cool the mixture to room temperature and then

place it in an ice-water bath to induce crystallization of the product.

Isolation: Collect the white solid precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with cold ethanol and then with diethyl ether to remove

unreacted starting materials and impurities.

Drying: Dry the purified malonic acid dihydrazide in a desiccator over anhydrous calcium

chloride to a constant weight.
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Expected Yield: 90-95%[5][6]

Reactivity and Applications
Malonic acid dihydrazide's rich functionality makes it a valuable precursor in various chemical

transformations.

Key Reactions
Formation of Hydrazones: The primary amine groups readily react with aldehydes and

ketones to form stable hydrazone linkages. This reaction is fundamental to its use in dynamic

covalent chemistry and the synthesis of various heterocyclic compounds.

Coordination Chemistry: The nitrogen and oxygen atoms of the hydrazide moieties act as

excellent donor sites for metal ions, making it a versatile ligand for the synthesis of

coordination polymers and metal complexes with interesting magnetic and catalytic

properties.[5][7]

Polymer Chemistry: As a bifunctional monomer, it is used in the preparation of polyamides

and other polymers, often imparting improved thermal stability.[1]
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Caption: Applications of Malonic Acid Dihydrazide.

Malonic acid dihydrazide serves as a critical intermediate in several industrial and research

applications:
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Pharmaceuticals: It is a key component in the synthesis of various pharmaceutical

compounds, including potential anti-tuberculosis and anti-cancer agents.[1]

Agrochemicals: The compound is utilized in the development of new pesticides and

herbicides.[1]

Polymer Industry: It is employed to create hydrazone linkages in polymers, which can

enhance the properties of materials used in coatings and adhesives.[1]

Analytical Chemistry: It can be used as a reagent in certain analytical methods for the

detection and quantification of specific compounds.[1]

Conclusion
Malonic acid dihydrazide is a compound of considerable scientific interest due to its versatile

chemical nature and broad range of applications. The information and protocols provided in this

guide are intended to support researchers and professionals in leveraging the unique

properties of this molecule for the advancement of their respective fields. Further exploration of

its reactivity and the development of novel applications remain promising areas for future

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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